Cas no 1556478-30-8 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-[2-(methylthio)ethyl]-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[2-(methylthio)ethyl]-
• CAS No: 1556478-30-8
• MF: C₆H₁₀N₄S₂
• MW: 202.300397396088
• CID: 5263031
• Update Time: 2025-11-01

1,3,5-Triazine-2(1H)-thione, 6-amino-4-[2-(methylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[2-(methylthio)ethyl]-

• Inchi： 1S/C6H10N4S2/c1-12-3-2-4-8-5(7)10-6(11)9-4/h2-3H2,1H3,(H3,7,8,9,10,11)
• InChI Key： GFRWRGYYNOPSDM-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(CCSC)=NC1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[2-(methylthio)ethyl]-

Research Briefing on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[2-(methylthio)ethyl]- (CAS: 1556478-30-8)

The compound 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[2-(methylthio)ethyl]- (CAS: 1556478-30-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. Its triazine core, coupled with the thione and amino functional groups, allows for diverse chemical modifications, making it a promising candidate for the development of novel inhibitors targeting specific enzymes or signaling pathways. Research published in 2023 demonstrated its efficacy in modulating key biological targets, particularly in oncology and infectious diseases.

One of the most notable advancements involves the compound's application in kinase inhibition. A study by Zhang et al. (2023) revealed that derivatives of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[2-(methylthio)ethyl]- exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The compound's ability to selectively target CDK4/6 with an IC50 in the nanomolar range suggests its potential as a therapeutic agent for breast cancer and other CDK-dependent malignancies.

In addition to its anticancer properties, recent investigations have explored its antimicrobial potential. A 2024 study by Lee et al. demonstrated that the compound and its analogs displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, highlighting its promise as a novel antibiotic scaffold.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[2-(methylthio)ethyl]-. A recent patent (WO2023124567) describes an improved, high-yield synthesis route that enhances scalability while reducing environmental impact. This development is critical for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in the compound's development. Pharmacokinetic studies indicate moderate bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Additionally, while toxicity profiles in vitro are favorable, comprehensive in vivo studies are needed to fully assess its safety and therapeutic window.

In conclusion, 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[2-(methylthio)ethyl]- represents a compelling case study in translational chemical biology. Its dual applications in oncology and infectious diseases, coupled with advances in synthetic accessibility, position it as a high-priority candidate for further investigation. Future research directions should focus on structure-activity relationship (SAR) optimization and combination therapy strategies to maximize its clinical potential.